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Compound of Interest

Compound Name: Cyclo(Ala-Phe)

Cat. No.: B3032350 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental responsibility. Cyclo(Ala-Phe), a cyclic dipeptide, requires careful management

throughout its lifecycle, including its ultimate disposal. This guide provides essential, step-by-

step procedures for the safe disposal of Cyclo(Ala-Phe), aligning with standard laboratory

safety protocols and environmental regulations.

Chemical and Physical Properties
A summary of the key data for Cyclo(Ala-Phe) is provided below. This information is crucial for

a preliminary risk assessment and for ensuring proper handling and storage.

Property Value

Molecular Formula C12H14N2O2[1][2]

Molecular Weight 218.25 g/mol [1][3]

CAS Number 14474-78-3[1][3][4]

Appearance Typically a white to off-white powder

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

1 year[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3032350?utm_src=pdf-interest
https://www.benchchem.com/product/b3032350?utm_src=pdf-body
https://www.benchchem.com/product/b3032350?utm_src=pdf-body
https://www.benchchem.com/product/b3032350?utm_src=pdf-body
https://www.chemicalbook.com/msds/cyclo-ala-phe.pdf
https://www.keyorganics.net/cycloala-phe-14474-78-3-c12h14n2o2.html
https://www.chemicalbook.com/msds/cyclo-ala-phe.pdf
https://www.targetmol.com/compound/cyclo%28ala-phe%29
https://www.chemicalbook.com/msds/cyclo-ala-phe.pdf
https://www.targetmol.com/compound/cyclo%28ala-phe%29
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82743183.htm
https://www.targetmol.com/compound/cyclo%28ala-phe%29
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal Safety Precautions
Before commencing any disposal procedures, it is crucial to take the following safety

precautions to minimize risk and ensure compliance:

Consult the Safety Data Sheet (SDS): Always refer to the manufacturer's SDS for Cyclo(Ala-
Phe) for the most comprehensive safety and handling information.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or glasses, and a lab coat.[1]

Work in a Ventilated Area: Handle the compound in a well-ventilated area, such as a fume

hood, to avoid inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Protocol
The disposal of Cyclo(Ala-Phe) must adhere to institutional, local, state, and federal

regulations. The following is a general guide for its proper disposal.

Step 1: Waste Identification and Segregation

Classify as Chemical Waste: All waste containing Cyclo(Ala-Phe), including the pure

compound, solutions, and contaminated materials (e.g., weighing paper, pipette tips, gloves),

must be classified as chemical waste.[5]

Segregate Waste Streams: Keep Cyclo(Ala-Phe) waste separate from other waste streams

to prevent accidental chemical reactions.[5][6]

Step 2: Waste Collection and Containment

Solid Waste: Place unused or expired Cyclo(Ala-Phe) powder and contaminated solid

materials into a clearly labeled, sealed, and chemically compatible container designated for

solid chemical waste.[6]

Liquid Waste: Collect all solutions containing Cyclo(Ala-Phe) in a dedicated, sealed, and

clearly labeled container for liquid chemical waste.[6] Do not dispose of liquid waste down

the drain.[5][7]
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Step 3: Labeling of Waste Containers

Proper labeling is critical for safe storage and subsequent disposal. All waste containers must

be clearly labeled with the following information:

The words "Hazardous Waste" or "Chemical Waste," in accordance with your institution's

guidelines.[6]

The full chemical name: "Cyclo(Ala-Phe)".[6]

The approximate quantity of the waste.[6]

The date of accumulation.[6]

Any known hazards. If the toxicological properties are not fully known, it is prudent to add a

note such as "Caution: Toxicological properties not fully investigated."[6]

Step 4: Storage of Waste

Store the labeled waste containers in a designated, secure, and well-ventilated area away

from general laboratory traffic.[5][6]

Ensure the storage area has secondary containment to prevent spills from spreading.

Step 5: Arranging for Disposal

Contact Environmental Health & Safety (EHS): Your institution's EHS office is the primary

point of contact for arranging the disposal of chemical waste.[5][7] They will provide specific

instructions and coordinate the pickup by a licensed hazardous waste contractor.

Prepare for Pickup: Ensure all containers are properly sealed and labeled before the

scheduled pickup time.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyclo(Ala-Phe).
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Disposal Workflow for Cyclo(Ala-Phe)
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Cyclo(Ala-Phe), protecting both themselves and the environment. Always prioritize

safety and consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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